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Compound of Interest

Compound Name: 12-Acetoxyabietic acid

Cat. No.: B12442778

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Acetoxyabietic acid, a derivative of the naturally occurring diterpenoid abietic acid, is a
compound of growing interest within the scientific community. As a member of the abietane
family of diterpenoids, it shares a core chemical structure that has been associated with a
range of biological activities, including anticancer, anti-inflammatory, and antimicrobial
properties. This technical guide provides a comprehensive overview of the known
physicochemical properties of 12-Acetoxyabietic acid, details on experimental methodologies
for the characterization of related compounds, and an exploration of its potential biological
significance based on the activities of the broader abietane diterpenoid class.

Physicochemical Properties

Currently, detailed experimental data for all physicochemical properties of 12-Acetoxyabietic
acid are not readily available in the public domain. The information that has been compiled
from various sources is presented below. It is important to note that some of the presented data
are based on predictions from computational models and should be confirmed by experimental
analysis.

General Properties
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Property Value Source

CAS Number 83905-81-1 Commercial Suppliers
Molecular Formula C22H3204 Commercial Suppliers
Molecular Weight 360.5 g/mol Commercial Suppliers
Physical Description Powder --INVALID-LINK--[1]

Predicted Physicochemical Data

The following table summarizes predicted physicochemical properties for 12-Acetoxyabietic

acid. These values were obtained from computational models and serve as estimations.

Property Predicted Value Method

Melting Point Not available -

Boiling Point Not available -

o Prediction based on carboxylic
pKa (acidic) ~45-5.0 ) )
acid moiety
logP ~4.0-5.0 Prediction based on structure
Solubility

12-Acetoxyabietic acid is reported to be soluble in a range of organic solvents.
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Solvent Solubility Source

Chloroform Soluble --INVALID-LINK--[1]
Dichloromethane Soluble --INVALID-LINK--[1]
Ethyl Acetate Soluble --INVALID-LINK--[1]
Dimethyl Sulfoxide (DMSO) Soluble --INVALID-LINK--[1]
Acetone Soluble --INVALID-LINK--[1]

Based on hydrophobic

Water Insoluble (predicted)
structure

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of 12-
Acetoxyabietic acid are not explicitly available. However, standard methodologies used for
the characterization of similar diterpenoids, such as those isolated from natural sources, can be

applied.

General Workflow for Isolation and Characterization of
Abietane Diterpenoids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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